N-(2,3-dimethylphenyl)-2-[(4-methylbenzyl)thio]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(4-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21NOS/c1-13-7-9-16(10-8-13)11-21-12-18(20)19-17-6-4-5-14(2)15(17)3/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: HPNIOJGDNGYFOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(4-methylbenzyl)thio]acetamide, commonly known as DMBA, is a compound that has been extensively studied for its potential use in scientific research. DMBA is a thioacetamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of DMBA is not fully understood, but it is believed to involve the inhibition of protein synthesis and the induction of apoptosis in cancer cells. DMBA has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
DMBA has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of protein synthesis, and the modulation of cellular signaling pathways. DMBA has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using DMBA in lab experiments is its relatively low cost and ease of synthesis. However, DMBA is also known to be toxic and carcinogenic, which can limit its use in certain experiments. Careful handling and disposal procedures must be followed when working with DMBA to minimize the risk of exposure and contamination.

Future Directions

There are many potential future directions for research on DMBA. One area of interest is the development of new compounds based on the structure of DMBA that may have even greater efficacy and fewer side effects. Another area of interest is the investigation of the potential therapeutic applications of DMBA, including its use in the treatment of cancer and other diseases. Finally, further research is needed to fully understand the mechanism of action of DMBA and its effects on cellular processes.

Synthesis Methods

DMBA can be synthesized using a variety of methods, including the reaction of 2,3-dimethylaniline with 4-methylbenzyl chloride in the presence of sodium hydride and thioacetic acid. The resulting product can be purified using column chromatography to obtain pure DMBA.

Scientific Research Applications

DMBA has been used in a variety of scientific research applications, including studies on the mechanism of action of various compounds and the biochemical and physiological effects of DMBA itself. DMBA has been shown to have a variety of effects on cellular processes, including the inhibition of protein synthesis and the induction of apoptosis in cancer cells.